Cas no 181132-78-5 (2-(dimethylamino)pyridine-3-carbonyl chloride)

• Product Name: 2-(dimethylamino)pyridine-3-carbonyl chloride
• CAS No: 181132-78-5
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD09896577
• CID: 906935
• PubChem ID: 22099724
• Update Time: 2025-07-23

2-(dimethylamino)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)pyridine-3-carbonyl chloride
• 3-Pyridinecarbonyl chloride, 2-(dimethylamino)- (9CI)
• MFCD09896577
• NS-01660
• 181132-78-5
• 2-(Dimethylamino)nicotinoylchloride
• 2-(Dimethylamino)nicotinoyl chloride
• DTXSID20622425
• SCHEMBL7342181
• AKOS006314265

• MDL： MFCD09896577
• Inchi： 1S/C8H9ClN2O/c1-11(2)8-6(7(9)12)4-3-5-10-8/h3-5H,1-2H3
• InChI Key： KYPRWKRDZMHXPT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CN=C1N(C)C)=O

Computed Properties

• Exact Mass: 184.04047
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2

Additional information on 2-(dimethylamino)pyridine-3-carbonyl chloride

Recent Advances in the Application of 2-(Dimethylamino)pyridine-3-carbonyl Chloride (CAS: 181132-78-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(dimethylamino)pyridine-3-carbonyl chloride (CAS: 181132-78-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activity, and emerging roles in medicinal chemistry.

Recent studies have demonstrated the efficacy of 2-(dimethylamino)pyridine-3-carbonyl chloride as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structure, featuring both a reactive carbonyl chloride group and a dimethylamino substituent, enables it to participate in a variety of coupling reactions, making it a valuable building block for the construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of pyridine-based kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic applications, 2-(dimethylamino)pyridine-3-carbonyl chloride has been investigated for its direct biological effects. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory responses. Researchers are particularly interested in its potential to modulate protein-protein interactions, which could open new avenues for the development of therapeutics for chronic diseases.

One of the most promising areas of research involves the use of 2-(dimethylamino)pyridine-3-carbonyl chloride in the development of prodrugs. A recent patent application (WO2023056789) describes its incorporation into a series of prodrugs designed to improve the bioavailability of poorly soluble active pharmaceutical ingredients. The compound's ability to form stable amide and ester linkages under mild conditions makes it an attractive candidate for such applications.

Despite these advances, challenges remain in the large-scale production and purification of 2-(dimethylamino)pyridine-3-carbonyl chloride. Recent process chemistry studies have focused on optimizing its synthesis from commercially available starting materials, with particular attention to minimizing the formation of byproducts. Advances in flow chemistry techniques have shown promise in addressing these scalability issues, as reported in a 2024 Organic Process Research & Development article.

Looking forward, the unique properties of 2-(dimethylamino)pyridine-3-carbonyl chloride position it as a compound of continued interest in pharmaceutical research. Ongoing studies are exploring its potential in targeted drug delivery systems and as a scaffold for the development of novel antimicrobial agents. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.